Cas no 692058-21-2 (Tert-butyl 4-(2,2,2-trifluoroethyl)piperazine-1-carboxylate)

Tert-butyl 4-(2,2,2-trifluoroethyl)piperazine-1-carboxylate is a protected piperazine derivative featuring a trifluoroethyl substituent and a Boc (tert-butoxycarbonyl) protecting group. This compound is valuable in organic synthesis and medicinal chemistry due to its stability and versatility as an intermediate. The Boc group facilitates selective deprotection under mild acidic conditions, enabling further functionalization of the piperazine core. The trifluoroethyl moiety enhances lipophilicity and metabolic stability, making it useful in the design of bioactive molecules. Its well-defined reactivity and compatibility with a range of reaction conditions make it a practical choice for constructing complex nitrogen-containing scaffolds.
Tert-butyl 4-(2,2,2-trifluoroethyl)piperazine-1-carboxylate structure
692058-21-2 structure
Product Name:Tert-butyl 4-(2,2,2-trifluoroethyl)piperazine-1-carboxylate
CAS No:692058-21-2
MF:C11H19F3N2O2
MW:268.275973558426
MDL:MFCD15530339
CID:1733778
PubChem ID:16748694
Update Time:2025-05-27

Tert-butyl 4-(2,2,2-trifluoroethyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Tert-butyl 4-(2,2,2-trifluoroethyl)piperazine-1-carboxylate
    • 1-Boc-4-(2,2,2-trifluoroethyl)piperazine
    • YCMAOUJIMAOLCO-UHFFFAOYSA-N
    • AK194543
    • t-Butyl 4-(2,2,2-trifluoroethyl)piperazine-1-carboxylate
    • 4-(2,2,2-trifluoro-ethyl)-piperazine-1-carboxylic acid tert-butyl ester
    • SCHEMBL1088665
    • AKOS009232483
    • MFCD15530339
    • DB-299160
    • DTXSID40587800
    • DS-10430
    • 692058-21-2
    • EN300-180443
    • O12124
    • CS-0154688
    • MDL： MFCD15530339
    • Inchi： 1S/C11H19F3N2O2/c1-10(2,3)18-9(17)16-6-4-15(5-7-16)8-11(12,13)14/h4-8H2,1-3H3
    • InChI Key： YCMAOUJIMAOLCO-UHFFFAOYSA-N
    • SMILES： FC(CN1CCN(C(=O)OC(C)(C)C)CC1)(F)F

Computed Properties

  • Exact Mass: 268.14000
  • Monoisotopic Mass: 268.13986234g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.8
  • XLogP3: 2

Experimental Properties

  • PSA: 32.78000
  • LogP: 1.97720

Tert-butyl 4-(2,2,2-trifluoroethyl)piperazine-1-carboxylate Security Information

Tert-butyl 4-(2,2,2-trifluoroethyl)piperazine-1-carboxylate Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Tert-butyl 4-(2,2,2-trifluoroethyl)piperazine-1-carboxylate Pricemore >>

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